Cas no 80546-90-3 (3-hydroxypiperidine-3-carboxylic acid)

• Product Name: 3-hydroxypiperidine-3-carboxylic acid
• CAS No: 80546-90-3
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD18818780
• CID: 985796
• PubChem ID: 12752570
• Update Time: 2025-04-23

3-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid,3-hydroxy-(9CI)
• 3-Piperidinecarboxylic acid, 3-hydroxy- (9CI);
• 3-hydroxypiperidine-3-carboxylic acid
• 3-Hydroxy-3-piperidinecarboxylic acid (ACI)
• 3-Piperidinecarboxylic acid, 3-hydroxy-, (±)- (ZCI)

• MDL： MFCD18818780
• Inchi： 1S/C6H11NO3/c8-5(9)6(10)2-1-3-7-4-6/h7,10H,1-4H2,(H,8,9)
• InChI Key： PEGNTNPGJKQIGM-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCNC1)O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-hydroxypiperidine-3-carboxylic acid

3-Piperidinecarboxylic acid, 3-hydroxy- (9CI): A Comprehensive Overview

The compound 3-Piperidinecarboxylic acid, 3-hydroxy- (also known as CAS NO 80546-90-3) has garnered significant attention in the biomedical and pharmaceutical industries due to its unique chemical properties and potential applications. This compound belongs to a class of organic molecules that combine piperidine derivatives with carboxylic acid functionalities, making it a versatile candidate for various biochemical and therapeutic investigations.

First isolated and characterized in the early stages of modern pharmacology, 3-Piperidinecarboxylic acid, 3-hydroxy- has been extensively studied for its role in biomedical research. Its structure, featuring a six-membered ring with nitrogen at position 3, along with hydroxyl and carboxylic acid groups, provides it with distinct reactivity and biological activity. These features make it an intriguing subject of investigation in the fields of drug discovery and disease modeling.

Recent advancements in drug development have highlighted the importance of compounds like 3-Piperidinecarboxylic acid, 3-hydroxy- in targeting specific pathways associated with inflammation, pain management, and neurodegenerative disorders. For instance, studies have demonstrated its potential as a lead compound for developing novel analgesics due to its ability to modulate ion channels involved in pain signaling.

Furthermore, the hydroxyl group at position 3 of the molecule plays a critical role in enhancing its bioavailability and pharmacokinetics. This functional group facilitates interactions with cellular receptors and transport proteins, thereby influencing the compound's efficacy and metabolic stability. Such properties make it a valuable tool for researchers exploring central nervous system (CNS) disorders, including epilepsy and schizophrenia.

Another area of active research involving 3-Piperidinecarboxylic acid, 3-hydroxy- is its application in anticancer therapy. Preclinical studies have revealed that this compound exhibits potent cytotoxic effects against various cancer cell lines, particularly those resistant to conventional chemotherapy agents. Its mechanism of action appears to involve the induction of apoptosis and the inhibition of tumor angiogenesis, making it a promising candidate for combination therapies.

Moreover, the carboxylic acid functionality in the molecule has been leveraged to create derivatives with improved solubility and reduced toxicity. These modifications have been instrumental in advancing the compound's profile as a safe and effective therapeutic agent, especially when administered via novel delivery systems such as nanoparticles or liposomal formulations.

Despite its immense potential, further research is required to fully elucidate the safety profile and long-term effects of 3-Piperidinecarboxylic acid, 3-hydroxy-. Ongoing clinical trials are focusing on optimizing dosing regimens and identifying biomarkers that predict therapeutic response, which will be crucial for its successful translation into the clinic.

In conclusion, 3-Piperidinecarboxylic acid, 3-hydroxy- (CAS NO 80546-90-3) stands out as a multifaceted compound with wide-ranging applications in biomedical science. Its unique structural features and versatile biological activities position it at the forefront of contemporary drug discovery efforts, offering hope for addressing some of the most challenging diseases of our time.